Cas no 2320849-82-7 (2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2320849-82-7
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 5340292
• Update Time: 2025-09-18

2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine
• 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H15F3N2O/c1-18-9-4-3-7-17(8-9)11-10(12(13,14)15)5-2-6-16-11/h2,5-6,9H,3-4,7-8H2,1H3
• InChI Key： NKMZAFCRUPVIFP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCCC(C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 25.4

Additional information on 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 2320849-82-7)

The compound 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 2320849-82-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and methoxypiperidine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

One of the key reasons for the growing interest in 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine is its ability to enhance the pharmacokinetic properties of target molecules. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, while the methoxypiperidine fragment can contribute to binding affinity and selectivity. These attributes align with current trends in medicinal chemistry, where researchers prioritize compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In the context of agrochemical applications, 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine has shown promise as a building block for novel pesticides and herbicides. The pyridine core structure is a common motif in many commercial agrochemicals, and the introduction of the trifluoromethyl group can enhance their efficacy and environmental stability. This is particularly relevant given the increasing demand for sustainable crop protection solutions that minimize ecological impact.

The synthesis of 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been explored to improve yield and scalability. These methods are in line with the pharmaceutical industry's push toward green chemistry and process intensification, which aim to reduce waste and energy consumption.

From a regulatory perspective, 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine is not classified as a hazardous substance under major global frameworks such as REACH and GHS. However, researchers and manufacturers must adhere to standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) and ventilation systems are recommended to ensure safe usage.

The commercial availability of 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine is limited, with only a handful of specialized suppliers offering it as a custom synthesis product. This scarcity has driven interest in alternative synthetic routes and derivatization strategies to expand its utility. Companies operating in the contract research organization (CRO) space are increasingly including this compound in their portfolios to meet client demand.

Looking ahead, the future of 2-(3-Methoxypiperidin-1-yl)-3-(trifluoromethyl)pyridine appears promising, particularly in the realm of precision medicine and targeted therapies. Its structural versatility makes it a candidate for further exploration in cancer research, neurodegenerative diseases, and infectious disease applications. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point of innovative research.